Cas no 877640-18-1 (ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate
• CAS No: 877640-18-1
• MF: C₂₀H₂₇N₃O₅
• MW: 389.44548535347
• CID: 6450854
• Update Time: 2025-06-11

ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate
• ethyl 1-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbamoyl]piperidine-4-carboxylate

• Inchi： 1S/C20H27N3O5/c1-3-28-19(25)14-8-10-22(11-9-14)20(26)21-15-12-18(24)23(13-15)16-4-6-17(27-2)7-5-16/h4-7,14-15H,3,8-13H2,1-2H3,(H,21,26)
• InChI Key： NUNAKEGPTVDMFL-UHFFFAOYSA-N
• SMILES： N1(C(=O)NC2CC(=O)N(C3=CC=C(OC)C=C3)C2)CCC(C(OCC)=O)CC1

Additional information on ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate

Professional Introduction to Ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate (CAS No. 877640-18-1)

Ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate (CAS No. 877640-18-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. Its unique chemical framework, featuring a piperidine core conjugated with a carbamoyl group and an oxopyrrolidine moiety, positions it as a versatile scaffold for designing novel bioactive molecules.

The< strong>4-methoxyphenyl substituent in the molecule introduces a hydroxyl group at the para position relative to the methoxy group, which can influence the electronic properties and interactions of the compound. This feature is particularly relevant in medicinal chemistry, where such structural elements often enhance binding affinity and selectivity towards biological targets. The presence of the oxopyrrolidine ring adds another layer of complexity, contributing to the compound's potential pharmacological activity. Oxopyrrolidines are known for their role in various bioactive molecules, including enzyme inhibitors and receptor modulators.

The< strong>piperidine core is a common pharmacophore in drug development, recognized for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In this context, Ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate emerges as a compound with potential therapeutic applications. Its structural features suggest that it may exhibit activity against a range of targets, including enzymes and receptors involved in metabolic pathways, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. These tools have been instrumental in identifying lead compounds for further optimization. In particular, the use of virtual screening techniques has allowed for the rapid evaluation of large libraries of compounds, including Ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate, against known drug targets. This approach has significantly accelerated the drug discovery process.

The< strong>carbamoyl group in the molecule is another key feature that contributes to its potential bioactivity. Carbamoyl groups are frequently found in biologically active compounds and are known to participate in various biochemical reactions. They can act as hydrogen bond donors or acceptors, influencing the compound's solubility and stability. Additionally, carbamoyl groups have been shown to enhance binding affinity towards certain biological targets, making them valuable motifs in drug design.

In vitro studies have begun to explore the pharmacological profile of Ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate. Initial results suggest that this compound exhibits promising activity against specific enzymes and receptors. For instance, preliminary data indicate that it may inhibit certain kinases involved in cancer signaling pathways. These findings are particularly exciting given the growing interest in kinase inhibitors as therapeutic agents.

The< strong>oxopyrrolidine moiety has also been studied for its potential role in modulating biological pathways. Oxopyrrolidines have been reported to exhibit inhibitory activity against various enzymes, including those involved in metabolic disorders and inflammatory conditions. The structural versatility of oxopyrrolidines allows for modifications that can fine-tune their pharmacological properties, making them attractive candidates for drug development.

The synthesis of Ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as multi-step organic synthesis, coupled with modern purification methods like high-performance liquid chromatography (HPLC), have been crucial in achieving the desired product quality.

The< strong>piperidine core provides a stable scaffold that can be modified to enhance specific pharmacological properties. By introducing various substituents at different positions on the piperidine ring, researchers can fine-tune the compound's solubility, bioavailability, and target specificity. This flexibility makes piperidine derivatives valuable tools in medicinal chemistry.

The< strong>carbamoyl group not only contributes to the compound's structural complexity but also plays a critical role in its interactions with biological targets. The ability of carbamoyl groups to form hydrogen bonds has been exploited to improve binding affinity towards enzymes and receptors. This feature is particularly important in designing drugs that require precise targeting.

Oxopyrrolidines have been extensively studied for their potential therapeutic applications due to their ability to modulate various biological pathways. The< strong>oxopyrrolidine moiety can be modified to enhance specific pharmacological properties, making it an attractive scaffold for drug development.

Ethyl 1-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}piperidine-4-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features suggest potential applications in treating various diseases, including cancer and metabolic disorders. Continued investigation into this compound is warranted to fully elucidate its pharmacological profile and therapeutic potential.